Cas no 1260798-14-8 (7-Fluoro-imidazo1,2-apyridine-2-carboxylic Acid ethyl ester)

7-Fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester is a fluorinated heterocyclic compound with significant potential in pharmaceutical and agrochemical applications. Its imidazopyridine core, coupled with the ethyl ester functionality, enhances reactivity and bioavailability, making it a versatile intermediate in organic synthesis. The fluorine substitution at the 7-position improves metabolic stability and binding affinity, which is advantageous in drug discovery. This compound is particularly useful in the development of kinase inhibitors and antimicrobial agents due to its structural rigidity and electronic properties. High purity and consistent synthesis protocols ensure reliable performance in research and industrial settings. Its well-defined chemical properties facilitate further derivatization for tailored applications.

7-Fluoro-imidazo1,2-apyridine-2-carboxylic Acid ethyl ester structure

1260798-14-8 structure

Product Name:7-Fluoro-imidazo1,2-apyridine-2-carboxylic Acid ethyl ester

CAS No:1260798-14-8

MF:C₁₀H₉FN₂O₂

MW:208.189065694809

MDL:MFCD11976204

CID:1103502

PubChem ID:86721477

Update Time:2025-11-03

7-Fluoro-imidazo1,2-apyridine-2-carboxylic Acid ethyl ester Chemical and Physical Properties

Names and Identifiers

- 7-fluoro-Imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
- CS-0243299
- EN300-262109
- 7-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
- MFCD11976204
- SCHEMBL15767159
- AKOS027427364
- 1260798-14-8
- AT32343
- ethyl7-fluoroimidazo[1,2-a]pyridine-2-carboxylate
- Z1509553037
- ethyl 7-fluoroimidazo[1,2-a]pyridine-2-carboxylate
- JSAPJXGLIRVDFJ-UHFFFAOYSA-N
- 7-Fluoro-imidazo1,2-apyridine-2-carboxylic Acid ethyl ester
- MDL： MFCD11976204
- Inchi： 1S/C10H9FN2O2/c1-2-15-10(14)8-6-13-4-3-7(11)5-9(13)12-8/h3-6H,2H2,1H3
- InChI Key： JSAPJXGLIRVDFJ-UHFFFAOYSA-N
- SMILES： FC1C=CN2C=C(C(=O)OCC)N=C2C=1

Computed Properties

Exact Mass: 208.06480570g/mol
Monoisotopic Mass: 208.06480570g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 43.6Å²

7-Fluoro-imidazo1,2-apyridine-2-carboxylic Acid ethyl ester Pricemore >>

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